Cas no 4160-92-3 (3-methyl-3-phenylpentanedioic Acid)

• Product Name: 3-methyl-3-phenylpentanedioic Acid
• CAS No: 4160-92-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1512772
• PubChem ID: 77814
• Update Time: 2025-04-21

3-methyl-3-phenylpentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-phenylpentanedioic acid
• NSC51135
• NCIStruc1_000621
• AC1Q5VAJ
• 3-Methyl-3-phenylglutaric acid
• 3-methyl-3-phenyl-glutaric acid
• 3-Methyl-3-phenyl-glutarsaeure
• AC1L2TVH
• NCIStruc2_000545
• 3-methyl-3-phenyl-Pentanedioic acid
• 3-methyl-3-phenylpentanedioicacid
• A825609
• Glutaric acid, 3-methyl-3-phenyl-
• CCG-38234
• NCGC00013636-02
• 4160-92-3
• AM805841
• Q4RC4BBG69
• NCI60_004235
• NCGC00096748-01
• NCGC00013636
• LEHVKCUBJITYCL-UHFFFAOYSA-N
• Pentanedioic acid, 3-methyl-3-phenyl-
• NSC 51135
• NS00031018
• MFCD00020491
• AKOS015917443
• UNII-Q4RC4BBG69
• BS-41756
• Z1492979974
• EN300-115845
• NSC-51135
• CHEMBL76143
• SCHEMBL1604043
• CS-0037805
• DB-070204
• NCI51135
• DTXSID50194428
• EINECS 223-999-7
• 3-methyl-3-phenylpentanedioic Acid

• MDL： MFCD00020491
• Inchi： 1S/C12H14O4/c1-12(7-10(13)14,8-11(15)16)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： LEHVKCUBJITYCL-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.245
• Boiling Point: 368.7°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.552
• PSA: 74.6
• LogP: 1.89370